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Compound of Interest

Compound Name: D-Fructose-d-1

Cat. No.: B12398892

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for D-
Fructose-d-1. While D-Fructose and its deuterated isotopologues are generally considered to
have a low hazard profile, this document outlines best practices for handling in a research
environment to ensure personal safety and maintain sample integrity. The information
presented is a synthesis of material safety data sheets for D-Fructose and general knowledge
regarding the handling of valuable deuterated compounds.

Hazard Identification and Classification

D-Fructose-d-1 is not classified as a hazardous substance.[1][2] However, as with any
chemical, it is important to be aware of potential hazards. The primary physical hazard is the
potential for dust explosion if a sufficient concentration of fine dust is suspended in the air.[3][4]

GHS Classification: Not a hazardous substance or mixture according to the Globally
Harmonized System (GHS).[1][3]

Exposure Controls and Personal Protection

To ensure safe handling and avoid contamination of the research material, the following
personal protective equipment (PPE) and engineering controls are recommended.
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Exposure Control

Recommendation

Reference

Engineering Controls

Use in a well-ventilated area.
Local exhaust ventilation is
recommended to control

airborne dust.

(516171

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[5117]

Skin Protection

Protective gloves are
recommended. Lab coat or
other protective clothing

should be worn.

[3]

Respiratory Protection

If dust is generated and
ventilation is inadequate, a
NIOSH/MSHA-approved

respirator should be used.

[5117]

Hygiene Measures

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

[8]1°]

First-Aid Measures

In the event of exposure, follow these first-aid guidelines.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://www.carlroth.com/medias/SDB-24P9-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzE3OTN8YXBwbGljYXRpb24vcGRmfGFEQXlMMmd5T1M4NU1UY3lOVE13TURBek9UazRMMU5FUWw4eU5GQTVYMEZWWDBWT0xuQmtaZ3xkZWIxNDVmYWNkMWQ0MGY0NGE2N2Y1ZTE0MWYzZWU1ODQ1YTcwOTJjZjE0YmU1NGRiOGI5OTgzZDZlZmFlYmM0
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.ecacs.ca/documents/60472a7b-a739-544f-9577-ebdc90850771/D-Fructose.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/AS-DFRUC_SDS-EN.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/GHS/GHS-US/AS-DFRUC_SDS-GHS-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

medical attention.

[6]18]

Skin Contact

Wash the affected area with

plenty of soap and water.

[6]18]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[5][6]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Seek
medical attention if you feel

unwell.

[6]7]

Fire-Fighting Measures

Aspect

Information

Reference

Extinguishing Media

Use water spray, dry chemical,
carbon dioxide, or alcohol-

resistant foam.

[5]i8]

Specific Hazards

As with many organic solids, a
dust explosion may occur if the
material is finely divided and
dispersed in air. Hazardous
decomposition products
include carbon monoxide and

carbon dioxide.

[31(51(7]

Protective Equipment

Wear a self-contained
breathing apparatus (SCBA)

and full protective gear.

(510718l
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity of this high-purity, deuterated

compound.

Parameter

Recommendation

Reference

Handling

Minimize dust generation and
accumulation. Avoid contact
with skin and eyes. Use with

adequate ventilation.

[517]

Storage

Store in a tightly closed
container in a cool, dry, and
well-ventilated place.
Recommended storage
temperature is between 15°C
and 25°C. D-Fructose is
hygroscopic and should be

protected from moisture.

[31(5]6][10]

Incompatibilities

Strong oxidizing agents.

[5107][10]

Accidental Release Measures

In the case of a spill, follow these procedures to minimize exposure and contamination.
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Action Procedure Reference

Ensure adequate ventilation.
) Wear appropriate personal
Personal Precautions ] ] ] [31I51[7]
protective equipment. Avoid

breathing dust.

Sweep or vacuum up the
_ material and place it into a
Containment & Cleanup _ _ _ [5]1[7]
suitable container for disposal.

Avoid generating dust.

Do not let the product enter

Environmental Precautions ) [7]
drains.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of D-Fructose-d-1 in a

research setting.
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Review Safety Data Sheet

'

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling
y

Weigh D-Fructose-d-1
in a Ventilated Enclosure

l
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'
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Caption: Workflow for the safe handling of D-Fructose-d-1.
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Stability and Experimental Considerations

While chemically similar to its non-deuterated counterpart, the deuterium label in D-Fructose-
d-1 is the reason for its use in specialized applications such as NMR spectroscopy and
metabolic pathway studies.[11] It is important to consider the potential for hydrogen/deuterium
exchange, especially in solution.[12][13] The stability of the deuterium label will depend on the
pH and solvent system used in the experiment. Aqueous solutions of fructose are most stable
at a pH of 3-4.[10]

This guide is intended to supplement, not replace, institutional safety protocols and the
professional judgment of the researcher. Always consult the specific Material Safety Data
Sheet (MSDS) or Safety Data Sheet (SDS) provided by the supplier for the most accurate and
up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398892#safety-and-handling-precautions-for-d-
fructose-d-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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